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Compound of Interest

Compound Name: 5-Nonanone

Cat. No.: B165733

Essential Safety and Handling Guide for 5-
Nonanone

This guide provides immediate safety, handling, and disposal information for the use of 5-
Nonanone in laboratory settings. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures.

Physicochemical Properties of 5-Nonanone

Understanding the properties of 5-Nonanone is crucial for safe handling. The following table
summarizes its key physicochemical data.
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Property Value

CAS Number 502-56-7

Molecular Formula CoH1s0

Molecular Weight 142.24 g/mol [1]

Appearance Colorless to light yellow liquid[2][3]

Boiling Point 186 - 187 °C (366.8 - 368.6 °F) @ 760 mmHg[3]
Melting Point -50 °C (-58 °F)[3]

Flash Point 65 °C (149 °F)[3]

Density 0.826 g/mL at 25 °C

Slightly soluble in water. Soluble in ethanol and

Solubility ther 1]
ether.

Personal Protective Equipment (PPE) Recommendations

Appropriate PPE is mandatory to minimize exposure risks when handling 5-Nonanone. Below
is a summary of recommended PPE.
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PPE Category

Recommendation

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[3]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[3] Specific glove
material performance data for 5-Nonanone is
not readily available. It is recommended to
consult the glove manufacturer's chemical

resistance data.

Respiratory Protection

Under normal use conditions with adequate
ventilation, respiratory protection is not typically
required.[3] If ventilation is inadequate or there
is a risk of inhaling vapors, use a NIOSH-

approved respirator.

Operational and Disposal Plans

Safe Handling Protocol

Adherence to a strict handling protocol is essential for laboratory safety.

Preparation:

Handling:

Inspect all PPE for integrity before use.

Have a chemical spill kit readily accessible.

Ensure a well-ventilated work area, preferably a chemical fume hood.

Keep away from open flames, hot surfaces, and sources of ignition.[3]
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Wear the recommended PPE (safety goggles, gloves, lab coat).

Avoid direct contact with skin and eyes.[3]

Do not breathe mist, vapors, or spray.[3]

Use only non-sparking tools.

Keep containers tightly closed when not in use.[4]
Post-Handling:

e Wash hands thoroughly after handling.

» Clean and decontaminate the work area.

e Properly remove and dispose of contaminated PPE.

Disposal Plan

Proper disposal of 5-Nonanone and its contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of 5-Nonanone and any contaminated absorbent material in a
suitable, closed container labeled as hazardous waste.[3]

o Container Disposal: Do not reuse empty containers. Dispose of contents and container to an
approved waste disposal plant.[3][4]

e Regulatory Compliance: All disposal must be in accordance with local, regional, and national
hazardous waste regulations.[3]

Emergency Procedures
First-Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First-Aid Procedure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[3]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothes

and shoes. Get medical attention.[3]

Remove to fresh air. If breathing is difficult, give
Inhalation oxygen. If not breathing, give artificial

respiration. Get medical attention.[3]

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards. Get

medical attention.[3]

Spill Response Protocol

In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Evacuate: Immediately evacuate non-essential personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.
e Control Ignition Sources: Remove all sources of ignition.[3]

o Containment: Use an inert absorbent material (e.g., sand, silica gel, universal binder) to
contain the spill.[3]

o Collection: Carefully collect the absorbed material into a suitable, closed container for
disposal.

o Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal: Dispose of the container with the absorbed material as hazardous waste.

Visual Workflow Guides
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The following diagrams illustrate the key workflows for handling 5-Nonanone safely.
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Caption: Workflow for the safe handling of 5-Nonanone.
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Caption: Step-by-step procedure for 5-Nonanone spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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